Cas no 1339896-05-7 (2-amino-3-(morpholin-4-yl)propan-1-ol)

• Product Name: 2-amino-3-(morpholin-4-yl)propan-1-ol
• CAS No: 1339896-05-7
• MF: C₇H₁₆N₂O₂
• MW: 160.214141845703
• MDL: MFCD20416356
• CID: 5188441
• PubChem ID: 64798635
• Update Time: 2026-03-05

2-amino-3-(morpholin-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-morpholin-4-ylpropan-1-ol
• 2-amino-3-(morpholin-4-yl)propan-1-ol
• 2-Amino-3-morpholinopropan-1-ol
• 2-Amino-3-morpholin-4-yl-propan-1-ol
• 4-Morpholinepropanol, β-amino-

• MDL： MFCD20416356
• Inchi： 1S/C7H16N2O2/c8-7(6-10)5-9-1-3-11-4-2-9/h7,10H,1-6,8H2
• InChI Key： VOAWUSVOUMQYKK-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CC(CO)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 105
• XLogP3: -1.7
• Topological Polar Surface Area: 58.7

Additional information on 2-amino-3-(morpholin-4-yl)propan-1-ol

2-Amino-3-(Morpholin-4-yl)Propan-1-ol: A Comprehensive Overview

2-Amino-3-(Morpholin-4-yl)Propan-1-ol, also known by its CAS number 1339896-05-7, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes an amino group (-NH₂) and a morpholine ring (a six-membered ring containing one oxygen atom and two nitrogen atoms). The presence of these functional groups makes it highly reactive and suitable for a wide range of chemical reactions, particularly in the synthesis of bioactive molecules.

The synthesis of 2-Amino-3-(Morpholin-4-yl)Propan-1-ol typically involves multi-step processes, often utilizing advanced catalytic techniques. Recent studies have highlighted the use of transition metal catalysts, such as palladium complexes, to enhance the efficiency and selectivity of these reactions. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated that palladium-catalyzed cross-coupling reactions can significantly improve the yield and purity of this compound, making it more accessible for large-scale production.

In terms of applications, 2-Amino-3-(Morpholin-4-yl)Propan-1-ol has gained considerable attention in the pharmaceutical industry due to its potential as a building block for drug development. Its ability to form stable bonds with other functional groups makes it an ideal candidate for constructing complex molecular architectures. For example, researchers have successfully utilized this compound as a precursor in the synthesis of novel kinase inhibitors, which are critical in the treatment of various cancers.

The morpholine ring in 2-Amino-3-(Morpholin-4-yl)Propan-1-ol contributes significantly to its pharmacokinetic properties. Studies have shown that this ring enhances the compound's solubility and bioavailability, making it more effective when administered as a drug. Furthermore, the amino group provides additional sites for functionalization, allowing chemists to tailor the compound's properties according to specific therapeutic needs.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 2-Amino-3-(Morpholin-4-yl)Propan-1-ol. Molecular modeling studies have revealed that this compound exhibits favorable interactions with target proteins, suggesting its potential as a lead compound in drug discovery programs. Additionally, quantum chemical calculations have provided insights into its electronic structure, which is crucial for predicting its reactivity in various chemical environments.

In conclusion, 2-Amino